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Compound of Interest

Compound Name: MMV665852

Cat. No.: B1677363

For Immediate Release

This technical guide provides a comprehensive overview of the chemical structure, properties,
and biological activity of MMV665852, a promising antischistosomal agent. This document is
intended for researchers, scientists, and drug development professionals interested in the
exploration of novel anthelmintics.

Chemical Structure and Properties

MMV665852 is an N,N'-diarylurea distinguished by a specific substitution pattern of four
chlorine atoms on its two phenyl rings. The definitive chemical structure and its key identifiers
are presented below.

Chemical Structure:

Unfortunately, a definitive public domain chemical structure diagram for MMV665852 could not
be located in the conducted research.

Chemical Identifiers:
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Property Value
Molecular Formula C13HsClaN20
Molecular Weight 350.03 g/mol

1-(3,4-dichlorophenyl)-3-(3,4-

dichlorophenyl)urea

IUPAC Name

SMILES Clclce(Cl)cccINC(=0O)Nclcece(Cle(Checl

INChl=1S/C13H8CI4N20/c14-7-1-3-9(11(16)5-
InChl 7)18-13(20)19-10-4-2-8(15)6-12(10)17/h1-6H,
(H2,18,19,20)

Physicochemical Properties:

Property Value

Physical State Solid

Purity >95% (as typically supplied for research)

Solubility Data Ij]Ot readily a'vailable. Likely soluble in
organic solvents like DMSO and DMF.

Melting Point Not specified in the available literature.

Boiling Point Not specified in the available literature.

pKa Not specified in the available literature.

Biological Activity and Mechanism of Action

MMV665852 has demonstrated significant activity against Schistosoma mansoni, a major
causative agent of schistosomiasis. While the precise mechanism of action is still under
investigation, its classification as an N,N'-diarylurea suggests potential interference with key
signaling pathways within the parasite.

Signaling Pathway Hypothesis:
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N,N'-diarylureas are known to inhibit various protein kinases. It is hypothesized that
MMV665852 may target a specific kinase or a set of kinases essential for the survival,
development, or reproduction of Schistosoma mansoni. Disruption of these signaling cascades
could lead to parasite paralysis, tegumental damage, and eventual death.

Inhibition Schistosome Phosphorylation_ (Y (| Paralysis &
Protein Kinase Death

Click to download full resolution via product page
Caption: Hypothesized signaling pathway for MMV665852's antischistosomal activity.

Experimental Protocols

The following sections outline generalized experimental protocols for the synthesis and
biological evaluation of N,N'-diarylureas like MMV665852.

Synthesis of N,N'-Diarylureas

A common method for the synthesis of unsymmetrical N,N'-diarylureas involves the reaction of
a substituted aniline with a substituted isocyanate.

Workflow for N,N'-Diarylurea Synthesis:
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Caption: General workflow for the synthesis of N,N'-diarylurea compounds.

Detailed Methodology:

» Reaction Setup: To a solution of the substituted aniline (1 equivalent) in an anhydrous aprotic
solvent (e.g., tetrahydrofuran or dichloromethane) under an inert atmosphere (e.g., nitrogen
or argon), add the substituted isocyanate (1 equivalent) dropwise at room temperature.
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e Reaction Monitoring: Stir the reaction mixture at room temperature and monitor its progress
by thin-layer chromatography (TLC).

» Workup: Upon completion, quench the reaction with water or a saturated aqueous solution of
ammonium chloride. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or
dichloromethane). Combine the organic layers, wash with brine, dry over anhydrous sodium
sulfate, filter, and concentrate under reduced pressure.

« Purification: Purify the crude product by recrystallization from a suitable solvent system or by
column chromatography on silica gel.

o Characterization: Confirm the structure and purity of the final compound using spectroscopic
methods such as *H NMR, 3C NMR, and mass spectrometry.

In Vitro Antischistosomal Activity Assay

The efficacy of MMV665852 against Schistosoma mansoni can be assessed using an in vitro
worm motility assay.

Workflow for In Vitro Antischistosomal Assay:
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 To cite this document: BenchChem. [Unveiling the Molecular Architecture and Biological
Profile of MMV665852: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677363#mmv665852-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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